Cas no 94903-85-2 (Benz[a]anthracene-1,2-diol, 1,2,3,4-tetrahydro-, trans-)

• Product Name: Benz[a]anthracene-1,2-diol, 1,2,3,4-tetrahydro-, trans-
• CAS No: 94903-85-2
• MF: C₁₈H₁₆O₂
• MW: 264.318445205688
• CID: 752061
• PubChem ID: 176538
• Update Time: 2025-04-19

Benz[a]anthracene-1,2-diol, 1,2,3,4-tetrahydro-, trans- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-1,2-diol, 1,2,3,4-tetrahydro-, trans-
• (1S,2S)-1,2,3,4-Tetrahydrobenzo(a)anthracene-1,2-diol
• Benzo(a)anthracen-1,2-diol, 1,2,3,4-tetrahydro-, (1R,2R)-rel-
• 91422-99-0
• 94903-85-2

• Inchi： 1S/C18H16O2/c19-16-8-7-11-5-6-14-9-12-3-1-2-4-13(12)10-15(14)17(11)18(16)20/h1-6,9-10,16,18-20H,7-8H2/t16-,18+/m0/s1
• InChI Key： WOQGBPMDKYIJRI-FUHWJXTLSA-N
• SMILES： O[C@H]1C2C3C=C4C=CC=CC4=CC=3C=CC=2CC[C@@H]1O

Computed Properties

• Exact Mass: 264.115
• Monoisotopic Mass: 264.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.331
• Boiling Point: 504.4°C at 760 mmHg
• Flash Point: 245.2°C
• Refractive Index: 1.762